What is Icatibant?
Icatibant is a medication for the symptomatic treatment of acute attacks of hereditary angioedema (HAE) in adults with C1-esterase-inhibitor deficiency. It is ineffective for angioedema triggered by medication of the ACE inhibitor class.
The biological activity of Icatibant
Icatibant is a peptidomimetic composed of 10 amino acids that act as a selective and specific antagonist of the bradykinin B2 receptors.
Bradykinin is a peptide-based hormonal compound created locally to tissues and often due to trauma. It improves the permeability of vessels and dilates blood vessels. It triggers smooth muscle cells to contract. Bradykinin plays a significant role in the process of regulating pain. Bradykinin that is overextended causes the usual signs of inflammation, including redness, swelling, and discomfort. The activation of bradykin...
